Cas no 61772-73-4 (N-({[bis(2-methylpropyl)carbamoyl]sulfanyl}acetyl)glycine)

• Product Name: N-({[bis(2-methylpropyl)carbamoyl]sulfanyl}acetyl)glycine
• CAS No: 61772-73-4
• MF: C₁₃H₂₄N₂O₄S
• MW: 304.405662536621
• CID: 1633438
• PubChem ID: 43786
• Update Time: 2025-04-21

N-({[bis(2-methylpropyl)carbamoyl]sulfanyl}acetyl)glycine Chemical and Physical Properties

Names and Identifiers

• N-({[bis(2-methylpropyl)carbamoyl]sulfanyl}acetyl)glycine
• 2-[[2-[bis(2-methylpropyl)carbamoylsulfanyl]acetyl]amino]acetic acid
• DTXSID00210768
• BRN 1991534
• GLYCINE, N-((((BIS(2-METHYLPROPYL)AMINO)CARBONYL)THIO)ACETYL)-
• 61772-73-4
• N-((((Bis(2-methylpropyl)amino)carbonyl)thio)acetyl)glycine

• Inchi： 1S/C13H24N2O4S/c1-9(2)6-15(7-10(3)4)13(19)20-8-11(16)14-5-12(17)18/h9-10H,5-8H2,1-4H3,(H,14,16)(H,17,18)
• InChI Key： DKRIVPREZZWERR-UHFFFAOYSA-N
• SMILES： S(CC(NCC(=O)O)=O)C(N(CC(C)C)CC(C)C)=O

Computed Properties

• Exact Mass: 304.14582
• Monoisotopic Mass: 304.146
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 9
• Complexity: 335
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 112A^2
• XLogP3: 2.3

Experimental Properties

• Density: 1.158
• Boiling Point: °Cat760mmHg
• Flash Point: °C
• Refractive Index: 1.514
• PSA: 86.71